Cas no 52528-62-8 (4-(4-methoxy-2-methylphenyl)butanal)

• Product Name: 4-(4-methoxy-2-methylphenyl)butanal
• CAS No: 52528-62-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1577773
• PubChem ID: 71365601
• Update Time: 2025-09-27

4-(4-methoxy-2-methylphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• Benzenebutanal, 4-methoxy-2-methyl-
• 4-(4-methoxy-2-methylphenyl)butanal
• 52528-62-8
• DTXSID80789003
• EN300-1835462

• Inchi： 1S/C12H16O2/c1-10-9-12(14-2)7-6-11(10)5-3-4-8-13/h6-9H,3-5H2,1-2H3
• InChI Key： JMJJBXBZJRHYNL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)CCCC=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3